Cas no 2137993-27-0 (1-(2-ethylcyclopropyl)methyl-1H-imidazol-2-amine)

• Product Name: 1-(2-ethylcyclopropyl)methyl-1H-imidazol-2-amine
• CAS No: 2137993-27-0
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5784666
• PubChem ID: 165854677
• Update Time: 2025-06-03

1-(2-ethylcyclopropyl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2137993-27-0
• 1-[(2-ethylcyclopropyl)methyl]-1H-imidazol-2-amine
• EN300-1113231
• 1-(2-ethylcyclopropyl)methyl-1H-imidazol-2-amine

• Inchi： 1S/C9H15N3/c1-2-7-5-8(7)6-12-4-3-11-9(12)10/h3-4,7-8H,2,5-6H2,1H3,(H2,10,11)
• InChI Key： MQOQGIVINDVZAV-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)CC1CC1CC

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2-ethylcyclopropyl)methyl-1H-imidazol-2-amine

Introduction to 1-(2-ethylcyclopropyl)methyl-1H-imidazol-2-amine (CAS No. 2137993-27-0)

The compound 1-(2-ethylcyclopropyl)methyl-1H-imidazol-2-amine (CAS No. 2137993-27-0) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores for therapeutic applications. This heterocyclic amine derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in academic and industrial settings.

The molecular framework of 1-(2-ethylcyclopropyl)methyl-1H-imidazol-2-amine incorporates a cyclopropyl group linked to an imidazole core, which is further substituted with an amine moiety. This structural motif is particularly intriguing because it combines the rigidity of the cyclopropyl ring with the flexibility and electronic properties of the imidazole ring system. The presence of the ethylcyclopropyl substituent at the 2-position of the imidazole ring introduces steric and electronic variations that can modulate interactions with biological targets, thereby influencing its pharmacological profile.

Recent studies have highlighted the potential of imidazole derivatives as scaffolds for drug development. The imidazole ring is a privileged structure in medicinal chemistry, known for its ability to engage with various biological receptors and enzymes. The modification of the imidazole core, as seen in 1-(2-ethylcyclopropyl)methyl-1H-imidazol-2-amine, allows for fine-tuning of its binding properties. For instance, the electron-rich nature of the imidazole ring can facilitate hydrogen bonding and hydrophobic interactions, which are critical for achieving high affinity with biological targets.

The ethylcyclopropyl group in this compound adds an additional layer of complexity, contributing to both steric hindrance and lipophilicity. This substitution pattern can be particularly advantageous in designing molecules that require optimal solubility and membrane permeability, which are essential for oral bioavailability. Furthermore, the amine functionality at the 2-position provides a site for further derivatization, enabling the creation of more complex analogs with tailored biological activities.

In terms of biological activity, preliminary investigations suggest that 1-(2-ethylcyclopropyl)methyl-1H-imidazol-2-amine may exhibit properties relevant to several therapeutic areas. For example, its structural similarity to known bioactive molecules has prompted exploration into its potential as an inhibitor or modulator of enzymes and receptors involved in inflammatory pathways, cancer metabolism, and neurodegenerative diseases. The cyclopropyl moiety, in particular, has been associated with enhanced binding affinity in certain protein targets due to its rigid conformational constraints.

One of the most compelling aspects of this compound is its synthetic accessibility. The presence of well-defined functional groups allows for straightforward modifications through established chemical transformations such as nucleophilic substitution, alkylation, and cyclization reactions. This accessibility makes it an attractive candidate for high-throughput screening programs and structure-based drug design initiatives aimed at identifying novel therapeutic agents.

The integration of computational chemistry techniques has further accelerated the study of 1-(2-ethylcyclopropyl)methyl-1H-imidazol-2-amine. Molecular modeling studies have been instrumental in predicting binding modes and affinity profiles with various biological targets. These virtual approaches complement experimental efforts by providing rapid insights into potential interactions at the molecular level. Additionally, quantum mechanical calculations have been employed to elucidate electronic structures and optimize synthetic pathways, enhancing both efficiency and yield in laboratory settings.

Current research trends indicate that imidazole derivatives continue to be a fertile ground for innovation in drug discovery. The versatility of this scaffold allows for diverse functionalization strategies, enabling researchers to explore a wide spectrum of biological activities. As such, compounds like 1-(2-ethylcyclopropyl)methyl-1H-imidazol-2-amine are poised to contribute significantly to next-generation therapeutics.

The development pipeline for this compound includes both academic collaborations and industrial partnerships aimed at advancing its potential into clinical applications. Preclinical studies are underway to evaluate its safety profile and pharmacokinetic properties, with particular focus on optimizing dosing regimens and minimizing off-target effects. These efforts are supported by advancements in bioprocessing technologies that enhance scalability and purity during manufacturing.

The broader impact of such research extends beyond individual compounds like 1-(2-ethylcyclopropyl)methyl-1H-imidazol-2-amine. By providing new molecular tools for drug discovery, they foster innovation across multiple disciplines within pharmaceutical science. This includes not only small-molecule drug development but also contributions to understanding disease mechanisms at a molecular level through structural biology and chemical genetics approaches.

In conclusion,1-(2-ethylcyclopropyl)methyl-1H-imidazol-2-amineseemingly represents a promising candidate for further exploration in medicinal chemistry due to its unique structural features, synthetic tractability,and potential biological relevance,as indicated by recent research findings,and continues as part contribution ongoing efforts toward developing novel therapeutic agents that address unmet medical needs.